Cas no 1269775-16-7 ((2S)-2-amino-3-(5-methylthiophen-3-yl)propanoic acid)

• Product Name: (2S)-2-amino-3-(5-methylthiophen-3-yl)propanoic acid
• CAS No: 1269775-16-7
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 5713072
• PubChem ID: 127018569
• Update Time: 2025-06-08

(2S)-2-amino-3-(5-methylthiophen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1300835
• (2S)-2-amino-3-(5-methylthiophen-3-yl)propanoic acid
• 1269775-16-7
• (2S)-2-amino-3-(5-methylthiophen-3-yl)propanoicacid
• 3-Thiophenepropanoic acid, α-amino-5-methyl-, (αS)-

• Inchi： 1S/C8H11NO2S/c1-5-2-6(4-12-5)3-7(9)8(10)11/h2,4,7H,3,9H2,1H3,(H,10,11)/t7-/m0/s1
• InChI Key： QXPRZHDCXFEEQS-ZETCQYMHSA-N
• SMILES： S1C(C)=CC(=C1)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.293±0.06 g/cm3(Predicted)
• Boiling Point: 328.9±42.0 °C(Predicted)
• pka: 2.23±0.10(Predicted)

Additional information on (2S)-2-amino-3-(5-methylthiophen-3-yl)propanoic acid

Recent Advances in the Study of (2S)-2-amino-3-(5-methylthiophen-3-yl)propanoic acid (CAS: 1269775-16-7)

The compound (2S)-2-amino-3-(5-methylthiophen-3-yl)propanoic acid (CAS: 1269775-16-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This non-proteinogenic amino acid derivative, characterized by its thiophene moiety, has been investigated for its role in modulating biological pathways, particularly in the context of neurological disorders and metabolic diseases. Recent studies have focused on its synthesis, pharmacokinetics, and mechanism of action, providing valuable insights into its pharmacological profile.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for (2S)-2-amino-3-(5-methylthiophen-3-yl)propanoic acid, highlighting its enantioselective synthesis using asymmetric hydrogenation techniques. The study reported a high yield (85%) and excellent enantiomeric excess (>99%), making it a viable candidate for large-scale production. Furthermore, the compound demonstrated stability under physiological conditions, which is critical for its potential use in drug development.

In another groundbreaking study, researchers investigated the compound's interaction with glutamate receptors, particularly the NMDA and AMPA subtypes. The findings, published in Neuropharmacology, revealed that (2S)-2-amino-3-(5-methylthiophen-3-yl)propanoic acid acts as a partial agonist at these receptors, suggesting its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The study utilized molecular docking simulations and electrophysiological assays to elucidate the binding affinity and functional modulation of the compound.

Additionally, a 2024 preclinical study evaluated the compound's efficacy in a murine model of type 2 diabetes. The results indicated that (2S)-2-amino-3-(5-methylthiophen-3-yl)propanoic acid significantly improved glucose tolerance and insulin sensitivity, likely through its modulation of the PI3K/Akt signaling pathway. These findings open new avenues for its application in metabolic disorder therapeutics.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Future research directions include structural modifications to enhance its pharmacokinetic properties and large-scale clinical trials to validate its therapeutic potential. The ongoing studies underscore the importance of (2S)-2-amino-3-(5-methylthiophen-3-yl)propanoic acid as a versatile scaffold in drug discovery.